Cas no 1213132-00-3 ((1S)-2-METHYL-1-[2-(METHYLETHYL)PHENYL]PROPYLAMINE)

• Product Name: (1S)-2-METHYL-1-[2-(METHYLETHYL)PHENYL]PROPYLAMINE
• CAS No: 1213132-00-3
• MF: C₁₃H₂₁N
• MW: 191.3125436306
• CID: 5594695
• PubChem ID: 96073791
• Update Time: 2023-08-14

(1S)-2-METHYL-1-[2-(METHYLETHYL)PHENYL]PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-2-METHYL-1-[2-(METHYLETHYL)PHENYL]PROPYLAMINE
• Benzenemethanamine, α,2-bis(1-methylethyl)-, (αS)-
• 1213132-00-3
• (S)-1-(2-Isopropylphenyl)-2-methylpropan-1-amine

• Inchi： 1S/C13H21N/c1-9(2)11-7-5-6-8-12(11)13(14)10(3)4/h5-10,13H,14H2,1-4H3/t13-/m0/s1
• InChI Key： UBAHELNDKLDEOV-ZDUSSCGKSA-N
• SMILES： N[C@H](C1=CC=CC=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 191.167399674g/mol
• Monoisotopic Mass: 191.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.910±0.06 g/cm3(Predicted)
• Boiling Point: 261.8±9.0 °C(Predicted)
• pka: 9.79±0.10(Predicted)